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Compound of Interest

Compound Name:
tert-butyl N-(1-benzyl-2-

oxoethyl)carbamate

Cat. No.: B174876 Get Quote

CAS Number: 98818-36-1

Synonyms: N-Boc-phenylalaninal, (S)-tert-butyl (1-benzyl-2-oxoethyl)carbamate, N-(tert-

Butoxycarbonyl)-L-phenylalaninal

This technical guide provides a comprehensive overview of tert-butyl N-(1-benzyl-2-
oxoethyl)carbamate, a key building block in synthetic organic chemistry, particularly in the

fields of peptide synthesis and drug discovery. This document is intended for researchers,

scientists, and professionals in drug development, offering detailed information on its chemical

properties, synthesis, and applications.

Chemical and Physical Properties
While experimental data for tert-butyl N-(1-benzyl-2-oxoethyl)carbamate is not extensively

published, the following tables summarize its known properties and those of its immediate

precursor, N-Boc-L-phenylalanine, for reference.

Table 1: Physicochemical Properties
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Property Value Reference

Molecular Formula C₁₄H₁₉NO₃ [1]

Molecular Weight 249.31 g/mol [1]

Appearance
Predicted: White to off-white

solid or oil
-

Melting Point Data not available -

Boiling Point Data not available -

Solubility

Soluble in common organic

solvents like dichloromethane,

ethyl acetate, and methanol.

Inferred from precursors

Table 2: Spectroscopic Data (Predicted and Reference)
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Spectrum Type
Predicted/Reference Data for tert-butyl N-
(1-benzyl-2-oxoethyl)carbamate and
Related Compounds

¹H NMR

Predicted shifts would include signals for the

tert-butyl group (~1.4 ppm), the benzyl CH₂

group (~2.9-3.1 ppm), the chiral CH (~4.3 ppm),

the aromatic protons (~7.2-7.3 ppm), the NH

proton (variable), and the aldehyde proton (~9.6

ppm).

¹³C NMR

Predicted shifts would include signals for the

tert-butyl methyls (~28 ppm), the tert-butyl

quaternary carbon (~80 ppm), the benzyl CH₂

(~38 ppm), the chiral CH (~55 ppm), the

aromatic carbons (~126-137 ppm), the

carbamate carbonyl (~155 ppm), and the

aldehyde carbonyl (~200 ppm).

Infrared (IR)

Expected characteristic peaks include N-H

stretching (~3300 cm⁻¹), C-H stretching

(aromatic and aliphatic), a strong C=O

stretching for the carbamate (~1700 cm⁻¹), and

a distinct C=O stretching for the aldehyde

(~1725 cm⁻¹).

Mass Spectrometry (MS)

Expected [M+H]⁺ at m/z 250.14. Fragmentation

would likely involve the loss of the Boc group or

parts of it.

Synthesis and Experimental Protocols
The primary route for the synthesis of tert-butyl N-(1-benzyl-2-oxoethyl)carbamate involves

the protection of the amino group of L-phenylalanine, followed by reduction of the carboxylic

acid to an alcohol, and subsequent oxidation to the aldehyde.

Synthesis Workflow
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Step 1: Boc Protection

Step 2: Reduction

Step 3: Oxidation

L-Phenylalanine

N-Boc-L-phenylalanine

Di-tert-butyl dicarbonate (Boc)₂O, Base

N-Boc-L-phenylalaninol

Reducing Agent (e.g., BH₃·THF)

tert-butyl N-(1-benzyl-2-oxoethyl)carbamate

Oxidizing Agent (e.g., DMP, Swern)

Click to download full resolution via product page

Synthesis of tert-butyl N-(1-benzyl-2-oxoethyl)carbamate.

Experimental Protocol: Synthesis of N-Boc-L-
phenylalanine
This protocol is adapted from established methods for the Boc protection of amino acids.

Materials:

L-Phenylalanine

Di-tert-butyl dicarbonate ((Boc)₂O)

Sodium bicarbonate (NaHCO₃) or Sodium hydroxide (NaOH)
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Dioxane or tert-Butanol

Water

Ethyl acetate

Saturated aqueous sodium chloride (brine)

Anhydrous magnesium sulfate (MgSO₄)

1M Hydrochloric acid (HCl)

Procedure:

Dissolve L-phenylalanine in an aqueous solution of sodium bicarbonate or sodium

hydroxide.

Add a solution of di-tert-butyl dicarbonate in dioxane or tert-butanol dropwise to the stirred

amino acid solution at room temperature.

Stir the reaction mixture overnight.

Remove the organic solvent under reduced pressure.

Wash the aqueous residue with a nonpolar organic solvent like hexane or ether to remove

any unreacted (Boc)₂O.

Cool the aqueous layer in an ice bath and acidify to a pH of 2-3 with 1M HCl.

Extract the product with ethyl acetate (3x).

Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, and filter.

Remove the solvent under reduced pressure to yield N-Boc-L-phenylalanine, which can be

purified by crystallization.

Experimental Protocol: Synthesis of N-Boc-L-
phenylalaninol
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This protocol involves the reduction of the carboxylic acid of N-Boc-L-phenylalanine.

Materials:

N-Boc-L-phenylalanine

Borane-tetrahydrofuran complex (BH₃·THF) or other suitable reducing agent

Anhydrous tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl)

Ethyl acetate

Brine

Anhydrous MgSO₄

Procedure:

Dissolve N-Boc-L-phenylalanine in anhydrous THF under an inert atmosphere (e.g.,

nitrogen or argon) and cool the solution to 0 °C.

Slowly add the borane-THF complex to the solution.

Allow the reaction to warm to room temperature and stir until the reaction is complete

(monitored by TLC).

Cool the reaction mixture to 0 °C and quench by the slow addition of saturated aqueous

NH₄Cl.

Extract the product with ethyl acetate (3x).

Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

Concentrate the filtrate under reduced pressure to obtain N-Boc-L-phenylalaninol, which

can be purified by column chromatography.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174876?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Synthesis of tert-butyl N-(1-
benzyl-2-oxoethyl)carbamate (N-Boc-phenylalaninal)
This protocol describes the oxidation of N-Boc-L-phenylalaninol to the corresponding aldehyde

using Dess-Martin Periodinane (DMP), a mild and selective oxidizing agent.[2]

Materials:

N-Boc-L-phenylalaninol

Dess-Martin Periodinane (DMP)

Anhydrous dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCO₃)

Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

Brine

Anhydrous MgSO₄

Procedure:

Dissolve N-Boc-L-phenylalaninol in anhydrous DCM under an inert atmosphere.

Add Dess-Martin Periodinane in one portion to the stirred solution at room temperature.

Stir the reaction mixture until the starting material is consumed (monitored by TLC).

Quench the reaction by adding a mixture of saturated aqueous NaHCO₃ and saturated

aqueous Na₂S₂O₃.

Stir vigorously until the layers become clear.

Separate the organic layer and extract the aqueous layer with DCM (2x).

Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.
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Remove the solvent under reduced pressure to yield tert-butyl N-(1-benzyl-2-
oxoethyl)carbamate, which can be purified by flash column chromatography.

Applications in Research and Development
tert-butyl N-(1-benzyl-2-oxoethyl)carbamate is a valuable intermediate in the synthesis of

more complex molecules, particularly in the pharmaceutical industry.

Peptide Synthesis
As a protected amino aldehyde, N-Boc-phenylalaninal is a key building block for the synthesis

of peptide aldehydes. Peptide aldehydes are a class of compounds known to be potent

inhibitors of various proteases, making them attractive targets for drug development.

Resin

Boc-AA-Resin

Couple first Boc-AA

H2N-AA-Resin

Deprotection (TFA)

Boc-Phe(aldehyde)-AA-Resin

Couple N-Boc-phenylalaninal

Peptide-Aldehyde

Cleavage from resin

Click to download full resolution via product page
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Use in Solid-Phase Peptide Synthesis (SPPS).

Drug Discovery
The phenylalaninal moiety is a structural motif found in various enzyme inhibitors. The Boc-

protected form allows for its incorporation into complex molecular scaffolds during the synthesis

of potential drug candidates. Its application can be seen as a key step in a typical drug

discovery workflow.

Target Identification

Lead Generation

Synthesis of Analogs

N-Boc-phenylalaninal as building block

Structure-Activity Relationship

Lead Optimization

Drug Candidate

Click to download full resolution via product page

Role in a Drug Discovery Workflow.

Safety and Handling
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While a specific Safety Data Sheet (SDS) for tert-butyl N-(1-benzyl-2-oxoethyl)carbamate is

not readily available, safety precautions should be based on the reactivity of aldehydes and the

information available for its precursors.

General Handling: Use in a well-ventilated fume hood. Wear appropriate personal protective

equipment (PPE), including safety glasses, gloves, and a lab coat.

Hazards: Aldehydes can be irritants to the skin, eyes, and respiratory tract. Avoid inhalation

of dust or vapors. Avoid contact with skin and eyes.

Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents and strong bases. It is advisable to store it under an inert

atmosphere to prevent oxidation of the aldehyde functionality.

Disposal: Dispose of in accordance with local, state, and federal regulations.

This technical guide provides a summary of the available information on tert-butyl N-(1-
benzyl-2-oxoethyl)carbamate. Researchers should always consult relevant literature and

safety data before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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